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Principle of the Method

The tritium/helium-3 (3H/?He) dating method is a robust and widely applied technique for
determining the age of "young" groundwater, typically water recharged within the last 70 years.
[1][2] The age represents the time elapsed since the water parcel was isolated from the
atmosphere, for instance, at the water table during recharge.[1][2]

The method is based on the radioactive decay of tritium (3H), a hydrogen isotope, into its stable
daughter product, helium-3 (3He).[3][4]

3H - 3He + 3~ + Ve

Tritium has a well-defined half-life of 12.32 years.[1] By measuring the concentrations of both
the parent isotope (3H) and the daughter product, tritiogenic 2He (3He_trit), the time since the
decay process began in the isolated groundwater can be calculated.[1][5]

A significant advantage of this method over using tritium alone is its independence from the
initial tritium concentration at the time of recharge.[2][3] The simultaneous measurement of
both isotopes also allows the method to correct for dilution effects caused by mixing with older,
tritium-free groundwater.[6][7]
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Key Quantitative Data and Parameters

The following table summarizes the essential quantitative data used in the 3H/?He dating

method.

Parameter Symbol Value | Description  Reference

Tritium Half-Life 7 12.32 years [1]

Tritium Decay

A 0.05626 year—* Calculated from t¥2

Constant

Applicable Age Range - 0.5 to ~70 years [1]8]
1 TU =1 3H atom per

" . 1018 1H atoms.

Tritium Unit TU ) [9]
Equivalent to ~0.118
Bq/L.

Atmospheric 3He/*He

_ R_atm 1.384 x 10~ [3]
Ratio
Atmospheric *He/Ne
, - 0.288 [3]
Ratio
Helium Solubility ~0.983 (3He is slightly 3]
o}

Isotope Effect less soluble than 4He)

3He Conversion 4.021 x 10** TU / (cm3 3]

Factor STP g™

Experimental Protocols

Precise and accurate 3H/3He age dating requires meticulous sample collection and
sophisticated laboratory analysis.

Sampling for noble gases and tritium is challenging and requires specialized techniques to
prevent contamination from the atmosphere.[1][2]
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o Well Selection and Purging: Samples should be collected from wells with short screens at
specific depths to obtain discrete water parcels.[10] The well must be purged thoroughly to
ensure the sample is representative of the aquifer water.

o Sampling Apparatus: A submersible pump is used to bring water to the surface through
dedicated tubing. All connections must be airtight.

» Noble Gas Sampling:

o Water is flowed through a specialized sampling device designed to avoid turbulence and
air contact.

o The sample is collected in a pinch-off copper tube or a specialized glass ampoule.[11] The
copper tube is clamped at both ends using hydraulic pinchers to create a perfect, gas-tight
seal.

o This procedure ensures that no atmospheric gases are introduced and no dissolved gases
are lost.

e Tritium Sampling:

o Tritium samples are typically collected in high-density polyethylene (HDPE) or glass
bottles.

o The bottle should be rinsed with the sample water, filled completely to the top to exclude
any headspace, and sealed tightly.

Analysis is performed in a specialized laboratory equipped for low-level tritium and noble gas
measurements.[6]

» Noble Gas Measurement (He, Ne):

o Gas Extraction: Dissolved gases are extracted from the water sample in the copper tube
by releasing the water into a high-vacuum purification line.[12]

o Purification: Reactive gases (Oz, N2, COz, etc.) are removed using a series of getters
(e.g., SAES-707) and cold traps.
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o Separation: Helium and Neon are separated from heavier noble gases (Ar, Kr, Xe) using a
cryogenic trap.

o Mass Spectrometry: The purified He and Ne fractions are admitted into a high-resolution
noble gas mass spectrometer to measure the concentrations of 3He, “He, and 2°Ne.[6][12]
The measurement of Neon is crucial for later corrections.[3][4]

e Tritium (3H) Measurement:

o Method 1: 3He Ingrowth (Most Sensitive): The water from the noble gas extraction (now
fully degassed) is sealed in a vacuum flask and stored for several months.[11] During
storage, 3He accumulates from tritium decay. The newly formed 3He is then measured by
mass spectrometry, and the original tritium concentration is calculated from the amount of
3He that has "ingrown".[11][13]

o Method 2: Liquid Scintillation Counting (LSC): For samples with higher tritium
concentrations, an aliquot of the water is mixed with a scintillation cocktail.[14][15] As
tritium decays, it emits beta particles that cause the cocktail to fluoresce. A liquid
scintillation counter detects these light flashes to determine the tritium concentration.[14]
[15][16] For very low concentrations, the water sample may first be electrolytically
enriched to increase the tritium concentration prior to LSC.[14][17]

Data Calculation and Interpretation

The primary goal is to calculate the 2H/3He age (1) using the following equation:
T=(1/A) * In(1 + [BHe_trit] / [3H])

Where:

e Ais the tritium decay constant (0.05626 year—1).

e [3H] is the measured tritium concentration.

e [3He_trit] is the concentration of tritiogenic helium-3.

The critical step is to determine [3He_trit] by subtracting all other sources of 3He from the total
measured 3He.[3][4]
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[3He_trit] = [*He_total] - [BHe_eq] - [3He_excess] - [3He_terr]

[He_eq] (Equilibrium Helium): The amount of helium dissolved from the atmosphere when
the water was recharged. It is calculated based on the recharge temperature (often derived
from dissolved Ne, Ar, Kr, Xe concentrations) and salinity using known solubility data.

[BHe_excess] (Excess Air): Helium from the dissolution of small air bubbles trapped in the
soil during recharge. This component is quantified using the measured concentration of
Neon (Ne), which is assumed to be of purely atmospheric origin.[3]

[3He_terr] (Terrigenic Helium): Helium released from the Earth's crust (radiogenic) or mantle.
This is identified by an excess of “He relative to atmospheric solubility. The terrigenic 3He is
calculated by multiplying the excess “He by the terrigenic 2He/*He ratio (R_terr). R_terr is

ideally measured directly from nearby ancient, tritium-free groundwater in the same aquifer.

[3]14]

Visualizations

B~ Decay
Tritium (3H) t%2 = 12.32 years Helium-3 (3He)
Parent Isotope Stable Daughter

Click to download full resolution via product page

Caption: Radioactive decay of Tritium (3H) to its stable daughter product Helium-3 (3He).
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Field Protocol

1. Groundwater Sampling
(Copper Tubes & Bottles)

Laboratory Analysis

2. Vacuum Degassing
of Water Sample

~
N
~
~

“~._(For *He Ingrowth)

4. Tritium Measurement
(®He Ingrowth or LSC)

3. Noble Gas Mass Spectrometry
(Measure 3He, “He, Ne)

Data Processing

5. Calculate 3He Components
(Equilibrium, Excess, Terrigenic)

6. Isolate Tritiogenic 3He
(3He_trit)

7. Calculate Apparent Age
T=(1/A) *In(1 + 3He_trit / 3H)

Click to download full resolution via product page

Caption: Step-by-step workflow from sample collection to the final age calculation.
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Total Measured 3He
(from Mass Spectrometer)

Componerits to be Subtracted

Tritiogenic 3He (*He_trit)
THE GOAL: Used for Age Dating

Equilibrium 3He Excess Air 2He Terrigenic 3He
(from Recharge Temp.) (from Neon Data) (from Excess “He)

Click to download full resolution via product page
Caption: Isolating tritiogenic 2He by subtracting atmospheric and terrigenic components.
Applications and Limitations
Applications:
e Groundwater Recharge Rates: Estimating the rate at which aquifers are replenished.[1]

o Flow Paths and Travel Times: Characterizing patterns of groundwater movement and
velocity.[1][10]

o Contaminant Transport: Assessing the timing and movement of pollutants in the subsurface.

[1]

« Aquifer Vulnerability: Understanding how quickly surface activities can impact groundwater
quality.[8]

e Model Calibration: Providing key data points for calibrating and validating numerical
groundwater flow models.[7][10]

Limitations:

e Mixing: The calculated age can be biased if the water sample is a mixture of parcels with
different ages and tritium concentrations. The age is typically biased toward the component
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with the higher tritium concentration.[3][18]

e 3He Loss: In shallow, unconfined aquifers, some tritiogenic 3He may be lost to the
unsaturated zone via diffusion, leading to an underestimation of the true age.[4]

» Terrigenic Helium: Aquifers in crystalline rock can have very high concentrations of terrigenic
helium, which can overwhelm the small tritiogenic 3He signal and introduce large
uncertainties into the age calculation if not properly characterized.[4][19]

» Dispersion: Hydrodynamic dispersion can affect the tritium input signal, making the
interpretation of ages for water recharged before the 1970s less certain.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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